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Compound of Interest

Compound Name: AS2863619 free base

Cat. No.: B10818494

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides essential, immediate safety and logistical
information for the proper disposal of AS2863619 free base, a potent and orally active cyclin-
dependent kinase 8 (CDK8) and CDK19 inhibitor.

Disclaimer: A specific Safety Data Sheet (SDS) for AS2863619 free base (CAS No. 2241300-
50-3) is not readily available in the public domain. The following procedures are based on the
safety data for the closely related AS2863619 dihydrochloride salt and general best practices
for the disposal of nitrogen-containing heterocyclic compounds and potent kinase inhibitors. It
is imperative to consult your institution's Environmental Health and Safety (EHS) department
for specific protocols and to comply with all local, state, and federal regulations.

Immediate Safety and Handling Protocols

Before beginning any disposal procedures, it is crucial to handle AS2863619 free base with
the appropriate safety measures to minimize exposure risks. Based on data for analogous
compounds, AS2863619 free base should be treated as a potentially hazardous substance.

Personal Protective Equipment (PPE):

The following table summarizes the recommended PPE for handling AS2863619 free base.
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Activity Required PPE Specifications
o ) ) Double Gloves, Lab Coat, To be conducted in a certified
Weighing and Aliquoting ] ] )
(Solid) Safety Glasses with Side chemical fume hood or a
oli
Shields, N95 Respirator ventilated balance enclosure.
] ) Double Gloves, Lab Coat, ) B
Solution Preparation and ) ) To be conducted in a certified
] Safety Glasses with Side )
Handling ) chemical fume hood.
Shields

Use appropriate, designated
) Double Gloves, Lab Coat, )
Waste Disposal ) waste containers and follow
Safety Goggles, Face Shield ] ]
established disposal routes.

Step-by-Step Disposal Procedures

The disposal of AS2863619 free base must be managed as hazardous chemical waste. Under
no circumstances should this compound or its solutions be disposed of down the drain or in
regular trash.

1. Waste ldentification and Segregation:
e Solid Waste:

o Unused or expired AS2863619 free base powder should be kept in its original, clearly
labeled container.

o If the original container is compromised, transfer the material to a new, compatible, and
properly labeled container.

o All disposables that have come into direct contact with the solid compound (e.g., weigh
boats, contaminated gloves, pipette tips) must be collected as solid hazardous waste.

e Liquid Waste:

o Solutions containing AS2863619 free base (e.g., dissolved in DMSO) must be collected in
a dedicated, leak-proof, and chemically compatible hazardous waste container.
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o Do not mix AS2863619 free base waste with other chemical waste streams unless
explicitly approved by your institution's EHS department.

Sharps Waste:

o Needles and syringes used to handle solutions of AS2863619 free base should be
disposed of in a designated sharps container for hazardous chemical waste.

. Waste Collection and Labeling:
Use separate, clearly labeled containers for solid and liquid waste.
Affix a hazardous waste label to each container as soon as the first item of waste is added.
The label must include:
o The full chemical name: "AS2863619 free base"
o The CAS Number: "2241300-50-3"
o The solvent(s) and estimated concentration (for liquid waste)
o The date of accumulation

o Appropriate hazard pictograms (based on the SDS for the dihydrochloride salt, these may
include "Toxic" and "Health Hazard").

. Storage of Waste:

Store sealed waste containers in a designated, secure, and well-ventilated satellite
accumulation area (SAA) within the laboratory.

Ensure secondary containment is in place to prevent spills.
Segregate the waste from incompatible materials.

. Scheduling Waste Pickup:
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+ Once a waste container is full or ready for disposal, contact your institution's EHS or
hazardous waste management office to schedule a pickup.

+ Provide them with all necessary information regarding the waste stream as required by your
institutional protocols.

Disposal Workflow Diagram

The following diagram illustrates the general workflow for the proper disposal of AS2863619
free base.
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Caption: A workflow for the proper disposal of AS2863619 free base.

Experimental Protocols Cited

The disposal procedures outlined in this document are based on standard laboratory safety
protocols for handling potent chemical compounds and kinase inhibitors. For detailed
experimental protocols regarding the use of AS2863619 free base in research, please refer to
the manufacturer's product information and relevant scientific literature.

By adhering to these guidelines and consulting with your institution's safety experts, you can
ensure the safe and compliant disposal of AS2863619 free base, protecting yourself, your
colleagues, and the environment.

 To cite this document: BenchChem. [Navigating the Safe Disposal of AS2863619 Free Base:
A Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10818494#as2863619-free-base-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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